Cas no 109317-86-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[1-(2-methoxyphenyl)-3-methyl-3-buten-1-yl]-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[1-(2-methoxyphenyl)-3-methyl-3-buten-1-yl]-
• CAS No: 109317-86-4
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 140708
• PubChem ID: 3065941
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[1-(2-methoxyphenyl)-3-methyl-3-buten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[1-(2-methoxyphenyl)-3-methyl-3-buten-1-yl]-
• 5-[1-(2-methoxyphenyl)-3-methylbut-3-enyl]-1,3-diazinane-2,4,6-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(1-(2-methoxyphenyl)-3-methyl-3-butenyl)-
• 5-(1-(2-Methoxyphenyl)-3-methyl-3-butenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
• AC1MIASB
• Acide (o-methoxyphenyl-1 methyl-1 buten-3 yl)-5 barbiturique
• Acide (o-methoxyphenyl-1 methyl-1 buten-3 yl)-5 barbiturique [French]
• BRN 5103453
• LS-135724
• 109317-86-4
• DTXSID00911102
• 4,6-Dihydroxy-5-[1-(2-methoxyphenyl)-3-methylbut-3-en-1-yl]pyrimidin-2(5H)-one

• Inchi： 1S/C16H18N2O4/c1-9(2)8-11(10-6-4-5-7-12(10)22-3)13-14(19)17-16(21)18-15(13)20/h4-7,11,13H,1,8H2,2-3H3,(H2,17,18,19,20,21)
• InChI Key： DXPYYHHSZQEVGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(=C)C)C1C(NC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 302.12674
• Monoisotopic Mass: 302.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.199
• Refractive Index: 1.543
• PSA: 84.5
• LogP: 2.27900